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Compound of Interest

Compound Name:
Methyl 2-(3-

aminophenoxy)acetate

Cat. No.: B3106341 Get Quote

Essential Safety and Handling Guide for Methyl 2-(3-
aminophenoxy)acetate
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Methyl 2-(3-aminophenoxy)acetate.

The following procedures and plans are designed to ensure safe handling, storage, and

disposal of this chemical.

Hazard Identification and Personal Protective Equipment
(PPE)
Methyl 2-(3-aminophenoxy)acetate is classified with several hazards, requiring specific

personal protective equipment to ensure user safety. According to GHS classifications, this

compound is harmful if swallowed, in contact with skin, or inhaled, and it can cause skin and

serious eye irritation, as well as respiratory irritation[1].

Table 1: Required Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.

Protects against splashes and

eye irritation[1][2].

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).

Prevents skin contact and

irritation[1][2].

Skin and Body Protection

Laboratory coat, long-sleeved

clothing, and closed-toe shoes.

An apron may be required for

larger quantities.

Minimizes skin exposure[2].

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood. If

ventilation is inadequate, a

NIOSH-approved respirator for

organic vapors is

recommended.

Prevents inhalation of harmful

dust or vapors[1].

Operational Plans: Handling and Storage
Proper handling and storage are critical to maintaining the stability of Methyl 2-(3-
aminophenoxy)acetate and ensuring a safe laboratory environment.

Handling Protocol:

Preparation: Ensure all required PPE is correctly worn before handling the chemical.

Ventilation: Handle the compound in a well-ventilated area, preferably within a certified

chemical fume hood[3].

Avoid Contact: Prevent contact with skin, eyes, and clothing. Do not breathe dust or

vapors[3][4].

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work

area[5][6].

Transport: When moving the chemical, ensure the container is securely closed.
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Storage Protocol:

Store in a tightly closed container in a dry, cool, and well-ventilated place[3][4].

Keep away from incompatible materials such as strong oxidizing agents[4].

Emergency and First Aid Procedures
Immediate and appropriate first aid is crucial in the event of exposure.

Table 2: First Aid Measures

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention[7].

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek medical

attention if irritation persists[3][8].

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Remove contact lenses if

present and easy to do. Seek immediate

medical attention[2][8].

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention[8].

Spill and Disposal Plan
A clear plan for managing spills and disposing of waste is essential for laboratory safety and

environmental protection.
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Spill Cleanup Protocol:

Evacuate: Clear the area of all non-essential personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to contain

the substance[4].

Collect: Carefully sweep or scoop up the absorbed material into a suitable, labeled container

for disposal[4]. Avoid generating dust.

Clean: Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

PPE: Wear appropriate PPE throughout the cleanup process.

Disposal Plan:

Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations.

Contaminated packaging should be treated as hazardous waste and disposed of

accordingly[4]. Do not reuse empty containers.

Visual Workflow for Chemical Spill Response
The following diagram outlines the step-by-step procedure for responding to a chemical spill of

Methyl 2-(3-aminophenoxy)acetate.
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Immediate Actions

Containment & Cleanup

Final Steps

Spill Occurs

Alert others in the area

1

Evacuate non-essential personnel

2

Assess the spill size and risk

3

Don appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator if needed)

Ensure adequate ventilation
(Use fume hood if possible)

4

Contain the spill with
inert absorbent material

5

Collect absorbed material
into a labeled waste container

6

Clean the spill area
with appropriate solvent

7

Decontaminate tools and PPE

Dispose of waste according to
institutional and local regulations

8

Report the incident to the
Laboratory Supervisor/Safety Officer

9

Response Complete

10

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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